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Compound of Interest
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Cat. No.: B3431546 Get Quote

Introduction

N,N′-Diferuloylputrescine is a naturally occurring polyamine conjugate found in various plants,

with particularly high concentrations in corn bran.[1][2][3] It belongs to the class of

hydroxycinnamic acid amides, formed by the acylation of the diamine putrescine with two

molecules of ferulic acid. This compound has garnered significant interest from researchers in

the fields of natural products chemistry, pharmacology, and drug development due to its diverse

biological activities. These activities include potent antioxidant and antimelanogenic properties.

[1] This technical guide provides a comprehensive overview of the physical and chemical

properties of N,N′-Diferuloylputrescine, detailed experimental protocols for its extraction, and

an exploration of its known biological activities and associated signaling pathways.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of N,N′-Diferuloylputrescine are

summarized in the table below. This data is essential for its isolation, identification, and

application in research and development.
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Property Value Reference

IUPAC Name

(2E,2'E)-N,N'-(butane-1,4-

diyl)bis(3-(4-hydroxy-3-

methoxyphenyl)acrylamide)

[4]

Synonyms
bis-Ferulamidobutane, (E/Z)-

Terrestribisamide
[4]

CAS Number 42369-86-8 [4]

Chemical Formula C₂₄H₂₈N₂O₆ [4]

Molecular Weight 440.50 g/mol [4]

Exact Mass 440.1947 [4]

Elemental Analysis
C, 65.44%; H, 6.41%; N,

6.36%; O, 21.79%
[4]

Appearance
Not specified in provided

results

Melting Point
Not specified in provided

results

Solubility

Soluble in polar solvents such

as methylene chloride,

ethanol, and

chloroform/methanol mixtures.

Insoluble in nonpolar solvents

like hexane.[2][3]

UV Absorbance Maximum 320 nm [2][3]

Storage

Short term (days to weeks): 0 -

4 °C, dry and dark. Long term

(months to years): -20 °C.[4]

Spectral Data
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Detailed spectral data is crucial for the unambiguous identification and structural elucidation of

N,N′-Diferuloylputrescine.

Mass Spectrometry (MS): High-performance liquid chromatography-mass spectrometry

(HPLC-MS) is a key technique for identifying N,N′-Diferuloylputrescine in plant extracts.[2]

The exact mass of 440.1947 provides a primary identifier in high-resolution mass

spectrometry.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific ¹H and ¹³C NMR chemical

shifts for N,N′-Diferuloylputrescine were not detailed in the provided search results, these

techniques are essential for confirming its structure. The spectra would be characterized by

signals corresponding to the aromatic protons of the feruloyl moieties, the vinylic protons of

the acrylamide groups, the methoxy groups, and the methylene groups of the putrescine

backbone.

Infrared (IR) Spectroscopy: IR spectroscopy would reveal characteristic absorption bands for

the functional groups present in N,N′-Diferuloylputrescine, such as O-H stretching from the

phenolic hydroxyl groups, N-H stretching from the amide groups, C=O stretching of the

amide carbonyls, and C=C stretching from the aromatic rings and alkene groups.

Experimental Protocols
Extraction of N,N′-Diferuloylputrescine from Corn Bran
A common method for the isolation of N,N′-Diferuloylputrescine is through solvent extraction

from corn bran. The choice of solvent and extraction conditions significantly impacts the yield.

Materials and Equipment:

Corn bran (dry milled)

Methylene chloride or ethanol

Accelerated Solvent Extractor (ASE) or Soxhlet apparatus

Rotary evaporator

High-Performance Liquid Chromatography (HPLC) system for purification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11592736/
https://www.medkoo.com/products/59604
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Whatman No. 4 filter paper

Protocol:

Freshly ground corn bran is subjected to extraction with a polar solvent. Methylene chloride

and ethanol have proven effective.[2][3]

Extraction is significantly enhanced at elevated temperatures. For instance, using an

accelerated solvent extractor at 100°C improves yields compared to extraction at 40°C.[5]

The resulting extract is filtered to remove solid plant material.

The solvent is removed from the filtrate under reduced pressure using a rotary evaporator to

yield a crude extract.

The crude extract, often referred to as "corn bran oil" when extracted with hot methylene

chloride, can contain up to 14 wt% N,N′-Diferuloylputrescine.[2][3]

Further purification is achieved through chromatographic techniques, such as HPLC, to

isolate pure N,N′-Diferuloylputrescine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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